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Compound of Interest

Compound Name: Midrin

CAS No.: 8057-13-4

Cat. No.: B12758450

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

pharmaceutical products like Midrin is a critical component of laboratory safety and regulatory

compliance. Midrin, a combination drug formerly used for headaches, contains

Acetaminophen, Isometheptene Mucate, and Dichloralphenazone.[1][2] While the brand name

Midrin is no longer manufactured, generic versions may be encountered in research settings.

[1][3] This guide provides a step-by-step protocol for the safe and compliant disposal of Midrin.

Regulatory Framework
The disposal of Midrin is governed by several federal agencies, primarily the Drug

Enforcement Administration (DEA) and the Environmental Protection Agency (EPA).[4][5][6]

Dichloralphenazone, one of Midrin's active ingredients, is a prodrug of chloral hydrate, which is

classified as a Schedule IV controlled substance by the DEA.[3] This classification necessitates

stringent disposal procedures to prevent diversion and abuse.

Acetaminophen, another component, is generally not classified as a hazardous waste under

the Resource Conservation and Recovery Act (RCRA).[1] However, the EPA strongly
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discourages the sewering of any pharmaceutical waste and recommends incineration for non-

hazardous pharmaceuticals to prevent environmental contamination.[2][7]

Disposal Procedure
The primary and recommended method for the disposal of Midrin from a laboratory setting is

through a DEA-registered reverse distributor. This ensures a compliant and secure chain of

custody for the destruction of the controlled substance component.

Step 1: Segregation and Storage

Isolate all expired, unused, or waste Midrin from active chemical inventories.

Store the waste Midrin in a designated, secure, and clearly labeled container. The container

should be robust and leak-proof.

The storage location must be a securely locked, substantially constructed cabinet or safe,

accessible only to authorized personnel.[8]

Step 2: Documentation

Maintain meticulous records of all Midrin designated for disposal.

For controlled substances, a DEA Form 41, "Registrants Inventory of Drugs Surrendered,"

must be completed.[9] This form documents the quantity and description of the substance

being disposed of.

Two authorized employees must witness and sign off on the inventory of the drugs to be

destroyed.[4]

Step-3: Packaging for Disposal

Package the segregated Midrin waste in accordance with the reverse distributor's

instructions.

Ensure the container is sealed to prevent spillage during transport.

Label the outer packaging clearly as "Pharmaceutical Waste for Incineration."
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Step 4: Transfer to a Reverse Distributor

Engage a DEA-registered reverse distributor to collect the waste. A list of registered reverse

distributors can be obtained from your local DEA field office.

Schedule a pickup with the reverse distributor.

During the transfer, ensure all required documentation, including the DEA Form 41, is

provided to the reverse distributor.

Retain copies of all disposal records for a minimum of two years, as required by the DEA.[4]

Alternative Disposal (If a Reverse Distributor is Not Available)

In the rare event that a reverse distributor is not accessible, contact your local DEA Diversion

Field Office for guidance on alternative disposal methods.[4] Do not attempt to destroy the

substance without explicit DEA approval.

Quantitative Data Summary
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Parameter Guideline Regulatory Body

Midrin Component

Classification

Acetaminophen: Non-

hazardous pharmaceutical

waste. Dichloralphenazone (as

a prodrug of Chloral Hydrate):

DEA Schedule IV Controlled

Substance. Isometheptene

Mucate: Non-hazardous

pharmaceutical waste.

EPA, DEA

Primary Disposal Method

Transfer to a DEA-registered

reverse distributor for

incineration.

DEA

Record Keeping

DEA Form 41 for controlled

substances. Maintain all

disposal records for a

minimum of 2 years.

DEA

On-site Storage
Securely locked, substantially

constructed cabinet.
DEA

Prohibited Disposal Methods

Do not dispose of in regular

trash. Do not flush down the

drain (sewering).

EPA, DEA

Experimental Protocols
The disposal procedures outlined above are based on regulatory requirements rather than

experimental protocols. No laboratory experiments are required for the disposal of Midrin.

Disposal Workflow Diagram
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Midrin Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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